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Compound of Interest

Compound Name: Butylate

Cat. No.: B1668116 Get Quote

For researchers, scientists, and professionals in drug development, this guide provides an in-

depth comparison of the herbicidal efficacy of Butylate against other prominent thiocarbamate

herbicides. This analysis is supported by experimental data and detailed methodologies to

ensure a thorough understanding of their relative performance.

Thiocarbamates are a class of selective, soil-applied herbicides primarily used for the control of

grassy weeds and some broadleaf species in various crops. Their mechanism of action

involves the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for

plant growth and development. This guide focuses on Butylate and compares its efficacy with

other key thiocarbamates, including EPTC, vernolate, and cycloate.

Comparative Efficacy of Thiocarbamate Herbicides
The effectiveness of thiocarbamate herbicides can vary depending on the weed species, crop,

soil type, and environmental conditions. The following tables summarize the available

quantitative data from various studies, comparing the weed control efficacy of Butylate with

other thiocarbamates.

Table 1: Efficacy of Thiocarbamate Herbicides on Yellow Nutsedge (Cyperus esculentus)
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Herbicide
Application
Rate (kg
a.i./ha)

Weed Control
(%)

Crop Study Type

Butylate 4.48 - 6.72
Good to

Excellent
Corn Field

EPTC 3.36 - 6.72
Good to

Excellent
Corn, Alfalfa Field

Vernolate 2.24 - 3.36
Good to

Excellent

Soybeans,

Peanuts
Field

Cycloate 3.36 - 6.72 Fair to Good
Sugar Beets,

Spinach
Field

Note: "Good to Excellent" generally implies a weed control level of 85% or higher, while "Fair to

Good" suggests a range of 70-85%. Specific percentages from the cited literature are not

consistently available.

Table 2: General Weed Control Spectrum of Thiocarbamate Herbicides
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Herbicide Grassy Weeds Broadleaf Weeds

Butylate

Excellent control of annual

grasses such as foxtails

(Setaria spp.), barnyardgrass

(Echinochloa crus-galli), and

crabgrass (Digitaria spp.).[1]

Fair control of some broadleaf

weeds like redroot pigweed

(Amaranthus retroflexus) and

common lambsquarters

(Chenopodium album).

EPTC

Excellent control of a wide

range of annual and perennial

grasses, including wild oats

(Avena fatua) and

johnsongrass (Sorghum

halepense) from seed.

Good control of several

broadleaf weeds.

Vernolate
Effective against many annual

grasses.

Provides good control of a

number of broadleaf weeds.

Cycloate Controls many annual grasses.
Effective against several

broadleaf weed species.

It has been observed in greenhouse studies that repeated applications of certain thiocarbamate

herbicides, including Butylate, EPTC, and vernolate, can lead to accelerated degradation in

the soil, potentially reducing their weed control efficacy over time.

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Synthesis
Thiocarbamate herbicides act by disrupting the synthesis of very-long-chain fatty acids

(VLCFAs) in susceptible plants.[2] VLCFAs are essential components of plant cuticular waxes

and suberin, which play crucial roles in preventing water loss and protecting against

pathogens. The inhibition of VLCFA synthesis leads to stunted growth, abnormal seedling

development, and ultimately, plant death. The sulfoxide form of the thiocarbamate is believed to

be the active molecule that inhibits the elongase enzymes responsible for VLCFA production.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1668116?utm_src=pdf-custom-synthesis
https://repository.arizona.edu/bitstream/handle/10150/204532/370072-055-056.pdf?sequence=1&isAllowed=y
https://pubmed.ncbi.nlm.nih.gov/12654880/
https://pubmed.ncbi.nlm.nih.gov/12654880/
https://www.benchchem.com/product/b1668116#comparing-the-efficacy-of-butylate-with-other-thiocarbamate-herbicides
https://www.benchchem.com/product/b1668116#comparing-the-efficacy-of-butylate-with-other-thiocarbamate-herbicides
https://www.benchchem.com/product/b1668116#comparing-the-efficacy-of-butylate-with-other-thiocarbamate-herbicides
https://www.benchchem.com/product/b1668116#comparing-the-efficacy-of-butylate-with-other-thiocarbamate-herbicides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668116?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

